Cas no 1804140-70-2 (Ethyl 2-nitro-5-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-nitro-5-(3-oxopropyl)benzoate
• CAS No: 1804140-70-2
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 4959488
• Update Time: 2025-06-08

Ethyl 2-nitro-5-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-nitro-5-(3-oxopropyl)benzoate

• Inchi： 1S/C12H13NO5/c1-2-18-12(15)10-8-9(4-3-7-14)5-6-11(10)13(16)17/h5-8H,2-4H2,1H3
• InChI Key： CBJGFHBBQIVEAY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=CC(=C1)CCC=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 89.2

Additional information on Ethyl 2-nitro-5-(3-oxopropyl)benzoate

Ethyl 2-nitro-5-(3-oxopropyl)benzoate (CAS No. 1804140-70-2): A Comprehensive Overview

Ethyl 2-nitro-5-(3-oxopropyl)benzoate, identified by its CAS number 1804140-70-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The nitro and ester functional groups present in its molecular structure contribute to its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure consists of a benzoate backbone, which is a common motif in many pharmacologically active agents. The presence of a nitro group at the 2-position and an acetoxypropyl group at the 5-position introduces specific electronic and steric properties that influence its chemical behavior. These features make Ethyl 2-nitro-5-(3-oxopropyl)benzoate a versatile building block for the development of novel chemical entities.

In recent years, there has been growing interest in the exploration of nitroaromatic compounds due to their diverse biological activities. Research has demonstrated that nitroaromatics can serve as key intermediates in the synthesis of drugs targeting various diseases, including cancer and infectious disorders. The nitro group in Ethyl 2-nitro-5-(3-oxopropyl)benzoate can be further functionalized through reduction or nucleophilic substitution reactions, providing pathways to access a wide range of derivatives with tailored properties.

The acetoxypropyl moiety in the molecule also plays a crucial role in determining its reactivity and potential applications. This group can undergo various transformations, such as hydrolysis or esterification, allowing for the introduction of additional functional groups or the modification of existing ones. Such flexibility makes Ethyl 2-nitro-5-(3-oxopropyl)benzoate a valuable asset in synthetic chemistry, particularly for constructing complex molecular architectures.

Recent studies have highlighted the importance of understanding the electronic properties of nitroaromatic compounds in drug design. The electron-withdrawing nature of the nitro group can influence the reactivity and binding affinity of the molecule towards biological targets. This has led to investigations into how modifications at this position can enhance or modulate these interactions. For instance, studies have shown that electron-donating substituents at the ortho or para positions relative to the nitro group can significantly affect the molecule's pharmacokinetic properties.

The synthesis of Ethyl 2-nitro-5-(3-oxopropyl)benzoate typically involves multi-step organic reactions, starting from readily available aromatic precursors. Common synthetic routes include nitration followed by esterification, where careful control over reaction conditions is essential to achieve high yields and purity. Advances in catalytic methods have also enabled more efficient and sustainable synthesis routes, reducing waste and improving atom economy.

In pharmaceutical research, Ethyl 2-nitro-5-(3-oxopropyl)benzoate has been explored as a precursor for developing novel therapeutic agents. Its structural features make it a suitable candidate for further derivatization to create molecules with specific biological activities. For example, modifications at the ester position could lead to new antibiotics or anti-inflammatory drugs, while alterations around the benzoate core might yield compounds with enhanced anticancer properties.

The compound's potential as a building block for drug discovery is further supported by computational studies that predict its interaction with biological targets. Molecular modeling techniques have been employed to explore how different derivatives of Ethyl 2-nitro-5-(3-oxopropyl)benzoate might bind to enzymes or receptors involved in disease pathways. These studies provide valuable insights into optimizing molecular structures for improved efficacy and selectivity.

The role of nitroaromatic compounds in medicinal chemistry continues to evolve with advancements in synthetic methodologies and an increasing understanding of their biological effects. Researchers are exploring new ways to leverage the unique properties of these compounds for therapeutic purposes, including their potential as prodrugs or bioisosteres. The versatility of Ethyl 2-nitro-5-(3-oxopropyl)benzoate makes it a promising candidate for such investigations.

In conclusion, Ethyl 2-nitro-5-(3-oxopropyl)benzoate (CAS No. 1804140-70-2) is a compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features, including the presence of both a nitro group and an ester moiety, make it a valuable intermediate for developing novel chemical entities. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its importance in advancing drug discovery efforts.